Cas no 1270448-92-4 (3-(2-fluoropyridin-3-yl)morpholine)

• Product Name: 3-(2-fluoropyridin-3-yl)morpholine
• CAS No: 1270448-92-4
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6120249
• PubChem ID: 55282308
• Update Time: 2025-10-29

3-(2-fluoropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)morpholine
• EN300-1829696
• AKOS006343122
• 1270448-92-4

• Inchi： 1S/C9H11FN2O/c10-9-7(2-1-3-12-9)8-6-13-5-4-11-8/h1-3,8,11H,4-6H2
• InChI Key： SONPAFJDCRLVBX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1COCCN1

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(2-fluoropyridin-3-yl)morpholine

Introduction to 3-(2-fluoropyridin-3-yl)morpholine (CAS No: 1270448-92-4)

3-(2-fluoropyridin-3-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No) 1270448-92-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its structural versatility and potential biological activities. The compound features a morpholine ring fused with a fluorinated pyridine moiety, which creates a unique chemical scaffold that is conducive to interactions with biological targets.

The morpholine moiety, characterized by its nitrogen-containing bicyclic structure, is well-known for its presence in numerous pharmacologically active agents. Its ability to stabilize three-dimensional conformations and participate in hydrogen bonding makes it a valuable component in drug design. In contrast, the fluorinated pyridine group introduces additional electronic and steric properties, which can modulate the compound's reactivity and binding affinity. This combination of structural features has positioned 3-(2-fluoropyridin-3-yl)morpholine as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(2-fluoropyridin-3-yl)morpholine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. Additionally, the fluorine atom's electron-withdrawing effect can enhance metabolic stability, which is a critical factor in drug development.

In the context of modern medicinal chemistry, the synthesis of 3-(2-fluoropyridin-3-yl)morpholine has been optimized through multi-step organic reactions, including nucleophilic substitution and cyclization processes. The introduction of fluorine at the 2-position of the pyridine ring has been shown to improve pharmacokinetic properties, such as bioavailability and tissue distribution. These synthetic strategies align with current trends toward greener and more efficient chemical methodologies, ensuring that the production of this compound is both sustainable and scalable.

One of the most compelling aspects of 3-(2-fluoropyridin-3-yl)morpholine is its potential application in the development of small-molecule inhibitors for oncological targets. Preliminary studies have indicated that this compound may interfere with key signaling pathways involved in cancer cell proliferation and survival. By targeting these pathways, 3-(2-fluoropyridin-3-yl)morpholine could serve as a lead compound for the design of novel anticancer agents. Further preclinical investigations are warranted to elucidate its mechanism of action and therapeutic efficacy.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacological profile of a molecule by influencing its lipophilicity, metabolic stability, and binding affinity. In the case of 3-(2-fluoropyridin-3-yl)morpholine, these properties make it an attractive scaffold for structure-based drug design. Researchers are leveraging high-throughput screening technologies to identify derivatives with enhanced activity and reduced toxicity.

Another area where 3-(2-fluoropyridin-3-yl)morpholine shows promise is in the treatment of neurological disorders. The morpholine ring's ability to cross the blood-brain barrier suggests that this compound may have therapeutic relevance for conditions such as Alzheimer's disease and Parkinson's disease. Current research is focused on identifying how 3-(2-fluoropyridin-3-yl)morpholine interacts with neurotransmitter systems and whether it can modulate neuronal function.

The synthesis and characterization of 3-(2-fluoropyridin-3-yl)morpholine have also contributed to our understanding of fluorinated heterocycles in general. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to determine the precise three-dimensional structure of this compound. These structural insights are crucial for rational drug design, as they provide a foundation for optimizing potency and selectivity.

In conclusion, 3-(2-fluoropyridin-3-yl)morpholine (CAS No: 1270448-92-4) represents a fascinating example of how structural modifications can yield compounds with significant biological activity. Its unique combination of morpholine and fluorinated pyridine moieties makes it a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play an important role in the development of next-generation pharmaceuticals.